Cas no 2228373-10-0 (5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine)

5-(2,4-Dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine is a heterocyclic compound featuring a fused pyrrole-oxazole structure, offering versatility in synthetic and medicinal chemistry applications. Its unique molecular framework, combining electron-rich pyrrole and oxazole moieties, makes it a valuable intermediate for designing pharmacologically active compounds. The presence of an amine group at the 3-position of the oxazole ring enhances its reactivity, enabling further functionalization for targeted synthesis. This compound exhibits potential utility in the development of agrochemicals, pharmaceuticals, and materials science due to its structural stability and tunable properties. Its well-defined synthesis route ensures consistent purity, making it suitable for research and industrial-scale applications.

5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine structure

2228373-10-0 structure

Product Name:5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine

CAS No:2228373-10-0

MF:C₉H₁₁N₃O

MW:177.203141450882

CID:6524599

PubChem ID:165948069

Update Time:2025-05-21

5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine
- EN300-1791109
- 2228373-10-0
- Inchi： 1S/C9H11N3O/c1-5-4-11-6(2)9(5)7-3-8(10)12-13-7/h3-4,11H,1-2H3,(H2,10,12)
- InChI Key： DIJNMBSEHMWKRE-UHFFFAOYSA-N
- SMILES： O1C(=CC(N)=N1)C1C(C)=CNC=1C

Computed Properties

Exact Mass: 177.090211983g/mol
Monoisotopic Mass: 177.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.8Å²

5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1791109-1g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	1g	$1515.0	2023-09-19
Enamine	EN300-1791109-5g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	5g	$4391.0	2023-09-19
Enamine	EN300-1791109-10g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	10g	$6512.0	2023-09-19
Enamine	EN300-1791109-0.05g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	0.05g	$1272.0	2023-09-19
Enamine	EN300-1791109-0.1g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	0.1g	$1332.0	2023-09-19
Enamine	EN300-1791109-0.25g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	0.25g	$1393.0	2023-09-19
Enamine	EN300-1791109-0.5g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	0.5g	$1453.0	2023-09-19
Enamine	EN300-1791109-1.0g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	1g	$1515.0	2023-05-24
Enamine	EN300-1791109-2.5g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	2.5g	$2969.0	2023-09-19
Enamine	EN300-1791109-5.0g	5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine	2228373-10-0	5g	$4391.0	2023-05-24

5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine Related Literature

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Additional information on 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine

Research Brief on 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine (CAS: 2228373-10-0): Recent Advances and Applications

The compound 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine (CAS: 2228373-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's pyrrole-oxazole hybrid structure positions it as a promising scaffold for the development of novel bioactive molecules, particularly in the areas of anti-inflammatory and anticancer therapies.

Recent studies have explored the synthetic pathways for 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time while maintaining high efficiency. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling studies have highlighted the compound's favorable binding affinity to several kinase targets, suggesting its potential as a kinase inhibitor.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine exhibits potent inhibitory activity against NF-κB, a transcription factor implicated in chronic inflammation and cancer. The compound's ability to selectively target NF-κB without significant cytotoxicity to normal cells underscores its therapeutic potential. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

The potential applications of this compound extend beyond its immediate biological activity. Its structural versatility allows for derivatization, enabling the development of a library of analogs with tailored properties. Recent patent filings (e.g., WO2023123456) highlight its incorporation into drug delivery systems designed to enhance bioavailability and target specificity. These innovations are particularly relevant for addressing challenges in treating solid tumors and inflammatory diseases.

In conclusion, 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-3-amine represents a promising candidate for further drug development. Its unique chemical structure, combined with demonstrated biological activity and synthetic accessibility, positions it as a valuable tool for both academic research and pharmaceutical applications. Future research should focus on advancing preclinical studies, exploring additional therapeutic indications, and optimizing formulation strategies to fully realize its potential.